2,4-Bis(1H-pyrazol-1-yl)pyrimidine
Cat. No. B8533379
M. Wt: 212.21 g/mol
InChI Key: MGIZVNWCIFAMCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04849424
Procedure details
In anhydrous tetrahydrofuran, 149 mg of 4,6-dichloropyrimidine was substituted with 136 mg of pyrazole. The reaction mixture was treated according to the procedure of Example 1 to yield 179 mg of 2,4-bis(1-pyrazolyl)pyrimidine, recrystallized from n-hexane, the compound had a melting point of 152°-153° C.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[C:6](Cl)[N:5]=[CH:4][N:3]=1.[NH:9]1[CH:13]=[CH:12][CH:11]=[N:10]1>O1CCCC1>[N:9]1([C:4]2[N:5]=[C:6]([N:9]3[CH:13]=[CH:12][CH:11]=[N:10]3)[CH:7]=[CH:2][N:3]=2)[CH:13]=[CH:12][CH:11]=[N:10]1
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Inputs
Step One
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Name
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Quantity
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149 mg
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Type
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reactant
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Smiles
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ClC1=NC=NC(=C1)Cl
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Step Two
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Name
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Quantity
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136 mg
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Type
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reactant
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Smiles
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N1N=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was treated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(N=CC=C1)C1=NC=CC(=N1)N1N=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 179 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 84.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
